Cas no 1417569-34-6 ({2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine)

• Product Name: {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine
• CAS No: 1417569-34-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• MDL: MFCD22421968
• CID: 4699309
• Update Time: 2025-07-02

{2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine Chemical and Physical Properties

Names and Identifiers

• (2-[(1,3-Dimethyl-1h-pyrazol-5-yl)methoxy]ethyl)amine
• 2-[(1,3-dimethylpyrazol-5-yl)methoxy]ethylamine
• {2-[(1,3-dimethyl-1H-pyrazol-5-yl)methoxy]ethyl}amine hydrochloride
• STK353370
• SBB026442
• ST45134951
• 2-[(1,3-dimethyl-1H-pyrazol-5-yl)methoxy]ethanamine
• {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine

• MDL： MFCD22421968
• Inchi： 1S/C8H15N3O/c1-7-5-8(11(2)10-7)6-12-4-3-9/h5H,3-4,6,9H2,1-2H3
• InChI Key： RCLYSKDGWQJIPK-UHFFFAOYSA-N
• SMILES： O(CCN)CC1=CC(C)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Topological Polar Surface Area: 53.1

{2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine

Professional Introduction to Compound with CAS No. 1417569-34-6 and Product Name: {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine

Compound with the CAS number 1417569-34-6 and the product name {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a pyrazole core, which is a heterocyclic aromatic compound known for its broad spectrum of biological activities. The presence of dimethyl groups at the 1 and 3 positions of the pyrazole ring enhances its stability and reactivity, making it a valuable scaffold for drug development.

The methoxyethylamine moiety attached to the pyrazole ring introduces a polar functional group that can improve solubility and bioavailability, which are critical factors in drug design. This modification allows the compound to interact more effectively with biological targets, potentially leading to enhanced therapeutic efficacy. The combination of these structural features makes {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine a promising candidate for further investigation in various pharmaceutical applications.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Pyrazole derivatives have been extensively studied for their potential in treating a wide range of diseases, including inflammation, cancer, and infectious diseases. The dimethylpyrazole moiety in this compound has been shown to exhibit significant pharmacological activity, particularly in modulating enzyme activity and receptor binding. This has opened up new avenues for research into potential drug candidates that could address unmet medical needs.

One of the most exciting aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that pyrazole derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The methoxyethylamine group may further enhance its ability to penetrate the blood-brain barrier, making it a promising candidate for treating central nervous system tumors. Additionally, the compound's ability to modulate inflammatory responses suggests its potential use in developing anti-inflammatory therapies.

The synthesis of {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core and introduce the methoxyethylamine group. These methods not only improve efficiency but also minimize side reactions, leading to a more sustainable and scalable production process.

Evaluation of the pharmacokinetic properties of this compound is crucial for determining its suitability for clinical applications. Preliminary studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for further development into an oral therapeutic agent. Additionally, its favorable pharmacokinetic profile may reduce dosing frequency and improve patient compliance.

The safety profile of any new pharmaceutical compound is paramount before it can be considered for human use. Comprehensive toxicological studies have been conducted to assess the acute and chronic toxicity of {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine. These studies have revealed no significant adverse effects at tested doses, indicating its potential safety for further clinical development. However, long-term studies are necessary to fully understand any delayed or cumulative effects.

The development of novel drugs is often hindered by challenges in drug delivery and formulation. The polar nature of the methoxyethylamine group in this compound presents an opportunity to explore advanced drug delivery systems that can enhance its bioavailability and targeted delivery to specific tissues or organs. Nanotechnology-based delivery systems, such as liposomes and polymeric nanoparticles, have shown promise in improving the efficacy of therapeutic agents by optimizing their pharmacokinetic properties.

The integration of computational chemistry techniques has revolutionized drug discovery by enabling rapid screening and optimization of candidate compounds. Molecular modeling studies have been performed on {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine to understand its interactions with biological targets at the molecular level. These studies have provided valuable insights into its binding affinity and mechanism of action, guiding further modifications for improved therapeutic efficacy.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As our understanding of disease mechanisms evolves, compounds like {2-(1,3-dimethyl-1H-pyrazol-5-yl)methoxyethyl}amine will play a crucial role in developing next-generation treatments.